molecular formula C8H9N5O B8568977 2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol

2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol

Cat. No. B8568977
M. Wt: 191.19 g/mol
InChI Key: XSWVQBHVHVYSBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H9N5O

Molecular Weight

191.19 g/mol

IUPAC Name

2-[6-(tetrazol-1-yl)pyridin-3-yl]ethanol

InChI

InChI=1S/C8H9N5O/c14-4-3-7-1-2-8(9-5-7)13-6-10-11-12-13/h1-2,5-6,14H,3-4H2

InChI Key

XSWVQBHVHVYSBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CCO)N2C=NN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

LiBH4 (0.48 mL, 0.96 mmol, 2 M in THF) was added to a stirred solution of ethyl[6-(1H-tetrazol-1-yl)pyridin-3-yl]acetate (0.150 g, 0.64 mmol) in THF (20 ml) at 0° C. The resulting solution was stirred for 12 h. Water (5 ml) was added, and the resulting solution was extracted with dichloromethane (2×50 ml). The combined organic layers were dried over MgSO4, filtered, and evaporated under reduced pressure to yield the product after flash chromatography (eluted with 10-50% ethyl acetate in hexanes) as a colorless oil. 1H NMR (500 MHz, CDCl3) δ 9.51 (s, 1H), 8.43 (br s, 1H), 8.01 (dd, J=2.7, J=2.7 Hz, 1H), 7.91 (dd, J=2.1, J=2.0 Hz, 1H), 3.99 (br s, 2H), 3.00 (t, J=6.1, J=6.2 Hz, 2H). LC-MS (IE, m/z): 164.1 [(M+1)+−28].
Name
Quantity
0.48 mL
Type
reactant
Reaction Step One
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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